Cas no 1932823-02-3 (tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 1932823-02-3
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5104543
• PubChem ID: 131229943
• Update Time: 2026-03-03

tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate
• tert-Butyl(3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate
• MFCD31744113
• 1932823-02-3
• F89985
• (3S,5R)-1-Boc-3-hydroxy-5-(trifluoromethyl)piperidine

• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-5-7(11(12,13)14)4-8(16)6-15/h7-8,16H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： AAVVGFKIMWXYCG-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(F)(F)F)C[C@H](O)C1

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1932823-02-3)

Tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1932823-02-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents. The unique structural features of this compound, particularly its chiral center and the presence of a trifluoromethyl group, contribute to its intriguing pharmacological properties.

The molecular structure of tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate consists of a piperidine ring substituted with various functional groups. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. The (3S,5R) configuration indicates the stereochemical arrangement of the hydroxyl and trifluoromethyl groups, respectively, which is crucial for determining its biological activity. This stereochemistry is often critical in pharmaceuticals, as it can significantly affect the compound's efficacy and selectivity.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The trifluoromethyl group in tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate is particularly noteworthy, as it has been shown to improve the bioavailability and pharmacokinetic properties of many drug candidates. This modification can prevent rapid degradation by enzymes and increase the compound's resistance to metabolic processes.

In the realm of medicinal chemistry, the hydroxyl group at the 3-position of the piperidine ring plays a pivotal role in modulating the compound's biological activity. Studies have demonstrated that hydroxylated piperidine derivatives often exhibit potent interactions with enzymes and receptors involved in various disease pathways. The specific stereochemistry at this position, denoted as (S), has been associated with enhanced binding affinity and improved pharmacological outcomes in several preclinical models.

The significance of this compound is further underscored by its potential applications in treating a range of therapeutic conditions. Research has indicated that derivatives of piperidine with similar structural motifs have shown promise in addressing neurological disorders, cardiovascular diseases, and inflammatory conditions. The unique combination of steric bulk from the tert-butyl group and electronic effects from the trifluoromethyl group makes this class of compounds particularly attractive for drug development.

Current research efforts are focused on optimizing synthetic routes to produce tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate with high enantiopurity and yield. Advances in asymmetric synthesis techniques have enabled more efficient production of enantiomerically pure compounds, which is essential for achieving desired pharmacological effects without unwanted side reactions. These synthetic methodologies are crucial for scaling up production while maintaining the integrity of the compound's stereochemical configuration.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical data suggest that it interacts with specific targets in a manner that could lead to therapeutic benefits. For instance, studies have explored its potential role in modulating enzyme activity or receptor binding affinity relevant to conditions such as pain management or neuroprotection. The multifaceted interactions observed with biological systems highlight the compound's versatility as a lead molecule for further drug development.

In conclusion, tert-butyl (3S,5R)-3-hydroxy-5-(trifluoromethyl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its incorporation into drug discovery pipelines holds great potential for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in future medical innovations.